Cas no 62591-28-0 (5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester)
62591-28-0 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
CAS No:62591-28-0
MF:C7H9ClN2O2S
MW:220.676559209824
CID:438943
PubChem ID:12308575
Update Time:2025-04-19
5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
- ethyl 2-amino-4-(chloromethyl)-1,3-thiazole-5-carboxylate
- DTXSID20487197
- 62591-28-0
-
- Inchi: 1S/C7H9ClN2O2S/c1-2-12-6(11)5-4(3-8)10-7(9)13-5/h2-3H2,1H3,(H2,9,10)
- InChI Key: KBXHVNRASJQBGF-UHFFFAOYSA-N
- SMILES: ClCC1=C(C(=O)OCC)SC(N)=N1
Computed Properties
- Exact Mass: 220.00747
- Monoisotopic Mass: 220.0073264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.4Ų
Experimental Properties
- PSA: 65.21
5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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